Cas no 647027-81-4 (4-Hexenamide, N-butyl-N-chloro-, (4E)-)

• Product Name: 4-Hexenamide, N-butyl-N-chloro-, (4E)-
• CAS No: 647027-81-4
• MF: C₁₀H₁₈ClNO
• MW: 203.709022045135
• CID: 417994
• PubChem ID: 71378989
• Update Time: 2025-04-19

4-Hexenamide, N-butyl-N-chloro-, (4E)- Chemical and Physical Properties

Names and Identifiers

• 4-Hexenamide, N-butyl-N-chloro-, (4E)-
• N-butyl-N-chlorohex-4-enamide
• 647027-81-4
• DTXSID30801582

• Inchi： 1S/C10H18ClNO/c1-3-5-7-8-10(13)12(11)9-6-4-2/h3,5H,4,6-9H2,1-2H3
• InChI Key： UHTNUYNRWHCZHT-UHFFFAOYSA-N
• SMILES： ClN(C(CCC=CC)=O)CCCC

Computed Properties

• Exact Mass: 203.10784
• Monoisotopic Mass: 203.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31